Cas no 60998-59-6 (2(3H)-Benzofuranone, 4,5,6,7-tetramethyl-)
60998-59-6 structure
Product Name:2(3H)-Benzofuranone, 4,5,6,7-tetramethyl-
CAS No:60998-59-6
MF:C12H14O2
MW:190.238363742828
CID:494595
PubChem ID:595374
Update Time:2025-04-19
2(3H)-Benzofuranone, 4,5,6,7-tetramethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Benzofuranone, 4,5,6,7-tetramethyl-
- 4,5,6,7-tetramethyl-3H-1-benzofuran-2-one
-
- Inchi： 1S/C12H14O2/c1-6-7(2)9(4)12-10(8(6)3)5-11(13)14-12/h5H2,1-4H3
- InChI Key： ZRJOZLVUOJRDDF-UHFFFAOYSA-N
- SMILES： O1C(CC2=C1C(C)=C(C)C(C)=C2C)=O
Computed Properties
- Exact Mass: 190.09942
- Monoisotopic Mass: 190.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2(3H)-Benzofuranone, 4,5,6,7-tetramethyl- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
60998-59-6 (2(3H)-Benzofuranone, 4,5,6,7-tetramethyl-) Related Products
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